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Compound of Interest

Compound Name: 2-Acetamido-6-methylpyridine

Cat. No.: B189426

A Comparative Analysis of the Physicochemical
Properties of 2-Acetamido-6-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the physicochemical properties of 2-Acetamido-
6-methylpyridine and a structurally related alternative, 2-Amino-6-methylpyridine. The data
presented is supported by established experimental protocols, offering a comprehensive
resource for research and development applications.

Physicochemical Properties: A Comparative
Overview

The fundamental physicochemical characteristics of 2-Acetamido-6-methylpyridine and 2-
Amino-6-methylpyridine are summarized below. These properties are crucial in determining the
behavior and suitability of these compounds in various experimental and formulation settings.
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2-Acetamido-6-

Property . 2-Amino-6-methylpyridine
methylpyridine
N-(6-methyl-2- o )
IUPAC Name o ] 6-methylpyridin-2-amine[2]
pyridinyl)acetamide[1]
6-Acetamido-2-picoline, N-(6- 6-Amino-2-picoline, 2-Amino-6-
Synonyms

methyl-2-pyridyl)acetamide[3]

picoline[4][5]

Molecular Formula

CsH10N20[1]

CeHsN2[2]

Molecular Weight 150.18 g/mol [1] 108.14 g/mol [2]
Off-white to white crystalline Off-white to yellow crystalline
Appearance .
powder solid[6]
Melting Point 87.0-91.0°C 40 - 45 °C[4][7]
Boiling Point 321.6 £ 22.0 °C at 760 mmHg 208 - 209 °C[4][8]

Water Solubility

Favorable solubility
characteristics noted, though

guantitative data is not readily

Freely soluble[4][6]

available.[9]
pKa Not available 7.41 (at 25°C)[5][10]
1.08 (Experimental), 0.4
LogP 0.8 (Computed)[1]

(Computed)[2][6]

Experimental Protocols for Physicochemical
Property Determination

Accurate determination of physicochemical properties is paramount in chemical research. The

following sections detail the standard experimental methodologies for the properties listed

above.

Melting Point Determination

The melting point is a critical indicator of purity. The capillary method is a widely used

technique for its determination.
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Methodology:

o Asmall, powdered sample of the crystalline solid is packed into a capillary tube sealed at
one end.

e The capillary tube is placed in a heating apparatus, such as a Mel-Temp or Thiele tube, in
close proximity to a thermometer.

e The sample is heated at a controlled rate.

e The temperature at which the solid first begins to melt and the temperature at which the
entire sample becomes a liquid are recorded as the melting point range. A narrow range
typically indicates a high degree of purity.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Sample Preparation (Dry, Powdered) Place Liquid in Test Tube
i ;
Pack Sample into Capillary Tube Invert Sealed Capillary in Liquid
i ;
Place in Melting Point Apparatus Heat the Assembly Gently
i ;
Heat Sample at a Controlled Rate Observe Continuous Stream of Bubbles

i l

Observe and Record Melting Range Cool and Record Temperature of Liquid Entry into Capillary
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Measure a Known Volume of Solvent

Prepare Buffer Solutions of Varying pH

l

Add Compound to Each Buffer

l

Measure UV-Vis Absorbance

Add a Weighed Amount of Solute

Agitate to Dissolve

Is solute fully dissolved? L
Repeat Addition until Saturation Plot Absorbance vs. pH
Calculate Solubility (mass of solute/volume of solvent) Determine pKa from Inflection Point
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Dissolve Compound in n-Octanol/Water

:

Shake to Equilibrate

:

Separate the Two Phases

:

Measure Concentration in Each Phase

:

Calculate LogP

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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